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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

An In-depth Technical Guide to the Chemical Properties of C.l. Sulphur Yellow 2

For Researchers, Scientists, and Drug Development Professionals

Overview of C.l. Sulphur Yellow 2

C.l. Sulphur Yellow 2, identified by the Colour Index Number 53120 and CAS Number 1326-
66-5, is a sulphur dye used primarily in the textile industry. It is crucial to understand that, like
most sulphur dyes, C.lI. Sulphur Yellow 2 is not a single, discrete chemical compound with a
defined molecular formula. Instead, it is a complex and heterogeneous mixture of polymeric
macromolecules containing sulphur linkages.[1][2][3][4] The chemical name, "Formamide, N,N'-
(4-methyl-1,3-phenylene)bis-, reaction products with [1,1'-biphenyl]-4,4'-diamine and sulfur,”
reflects its manufacturing process from various reagents rather than a specific final structure.[1]

[2][5]

The dye appears as a yellow-brown powder and is used for dyeing cellulosic fibers such as
cotton, hemp, and viscose, as well as for leather coloring.[1][6][7] Its application involves
reduction in an alkaline sodium sulfide solution to a water-soluble leuco form, which has an
affinity for the fibers, followed by oxidation back to the insoluble parent dye within the fiber
matrix.

Note on Relevance to Drug Development: Extensive literature review reveals no direct
applications or studies of C.I. Sulphur Yellow 2 in the context of drug development or its
interaction with biological signaling pathways. Its properties and applications are confined to
industrial dyeing.
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Physicochemical Properties

The polymeric and impure nature of C.l. Sulphur Yellow 2 makes it difficult to assign precise
quantitative properties like melting point or boiling point. However, its qualitative characteristics
are well-documented.

2.1 Qualitative Properties

Property Description Citations

Physical State Yellow-brown powder. [11[81I9]

Insoluble in water. Soluble in
- aqueous sodium sulfide
Solubility ) ) [1][2][6]
solution, forming a yellow-

brown solution.

Partially dissolves in
concentrated sulfuric acid. A
S ) yellow sulfur precipitate forms
Reactivity in Acid o [11[6]11819]
upon dilution. The dye turns a
dark orange color in

concentrated sulfuric acid.

o ) In an alkaline sodium
Reactivity with Reducing ] ) )
hydrosulfite solution, the dye is  [1][2]

Agents . _
slightly discolored.
In a sodium hypochlorite
Reactivity with Oxidizing solution, the dye is almost
[1][2][81[]
Agents completely faded or

discolored.

Quantitative Data: Dyeing Fastness

The performance of C.I. Sulphur Yellow 2 as a dye is quantified by its fastness properties,
which measure the resistance of the color to various environmental factors. The ratings are
typically on a scale of 1 to 5, where 5 represents the highest fastness.
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Fastness Property ISO Rating Citations
Acid Resistance 3-4 [61[71[8]
Alkali Resistance 4 [61[71[8]
Light Fastness 2 [61[71[8]
Soaping (Moderate) 4 [6]
Soaping (Severe) 3 [6]
Perspiration 4-5 [6]

Fulling 4 [61[71[8]

Experimental Protocols

4.1 Synthesis of C.l. Sulphur Yellow 2
This protocol is based on the common industrial manufacturing method for the dye.[1][3][8]

Principle: The synthesis is a two-stage process. First, an aromatic diamine is formylated.
Second, this intermediate is heated with sulfur (a process known as "thionation" or
"sulfurization™) to produce the complex polymeric dye.

Materials:
e 2 4-diaminotoluene
e Formic acid

e [1,1'-biphenyl]-4,4'-diamine (benzidine) - Note: Benzidine is a known carcinogen and should
be handled with extreme caution.

e Sulfur powder
o Reaction vessel with heating mantle and overhead stirrer, capable of reaching 220°C

o Ventilation/fume hood
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Procedure:

e Formylation: 2,4-diaminotoluene is reacted with formic acid to produce N,N'-(4-methyl-1,3-
phenylene)bis-formamide (2,4-diformylaminotoluene). This step is a standard formylation of

an amine.

o Thionation: A mixture of the 2,4-diformylaminotoluene, [1,1'-biphenyl]-4,4'-diamine, and sulfur
powder is prepared. A typical ratio involves approximately 100 parts of the formylated
diamine, 6-7 parts of the biphenyl diamine, and 400 parts of sulfur.[8]

e The mixture is placed in the reaction vessel and heated to 140-150°C with stirring.[3][8]

e The temperature is then gradually increased over a period of approximately 15 hours to a
final temperature of 218-220°C.[1][3][8] The specific temperature profile and ratio of sulfur
can be adjusted to control the final shade of the dye, with higher temperatures and more
sulfur leading to redder shades.[8]

 After the reaction period, the molten product is cooled to allow it to solidify.
e The resulting solid mass is then crushed and milled to obtain the final dye powder.[3]
4.2 General Dyeing Protocol for Cotton Fibers

This protocol describes the fundamental steps for applying a sulphur dye to a cellulosic
material.[9]

Principle: The insoluble sulphur dye is converted to its water-soluble leuco form using a
reducing agent (sodium sulfide) in an alkaline bath. The fiber is impregnated with this solution,
and then the dye is oxidized back to its insoluble form, trapping it within the fiber.

Materials:
e C.L Sulphur Yellow 2 dye powder
e Sodium sulfide (NazS)

e Sodium carbonate (Naz=COs) (optional, for pH control)
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Cotton yarn or fabric

Dyeing bath (beaker or stainless steel vessel)

Heating and stirring apparatus

Oxidizing agent (e.g., sodium perborate or exposure to air)
Procedure:
e Dye Bath Preparation (Reduction):

o Prepare a stock solution of the dye. The dye powder is pasted with a concentrated solution
of sodium sulfide.[9]

o This paste is added to the main dyeing bath containing water and stirred.

o The bath is heated to approximately 90-95°C to ensure the complete reduction and
dissolution of the dye into its leuco form. The solution should be a clear yellow-brown.[9]
The amount of sodium sulfide required is typically double the weight of the dye.[9]

e Dyeing:
o The cotton material is introduced into the hot dye bath.

o The dyeing is carried out at 90-95°C for 45-60 minutes with gentle agitation to ensure
even color penetration.

e Rinsing:

o The material is removed from the dye bath, squeezed to remove excess liquor, and rinsed
with cold water.

e Oxidation:

o The dye is re-oxidized to its insoluble form. This can be achieved by simple exposure to
atmospheric oxygen ("airing") or by treating the material in a separate bath with a mild
chemical oxidizing agent like sodium perborate.[9]
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e Washing and Soaping:

o The dyed material is thoroughly rinsed again and then "soaped" by washing in a hot
detergent solution to remove any loosely adhering surface dye and to improve fastness
properties.

o Finally, the material is given a final rinse and dried.

Diagrams and Workflows
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Synthesis Workflow for C.I. Sulphur Yellow 2

Starting Materials

Click to download full resolution via product page

Caption: Workflow diagram illustrating the industrial synthesis of C.I. Sulphur Yellow 2.
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General Dyeing Workflow
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Caption: General workflow for applying C.lI. Sulphur Yellow 2 to cotton fibers.
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Qualitative Reactivity of C.I. Sulphur Yellow 2

Sulphur Yellow 2
(Yellow-Brown Powder)
Insoluble in Water

Reac*vity Tests
Add Sodium Sulfide Add Sodium Hypochlorite
(NazS Solution) Add Cone. H2S04 (NaOCl)
I /
| | /
| _I II
| Observations /

Color is Faded/

Forms Soluble

Turns Dark Orange
Yellow-Brown Solution

(Partially Dissolves) Destroyed
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Caption: Logical diagram of key chemical solubility and reactivity tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Sulphur Yellow 2 chemical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b074651#c-i-
sulphur-yellow-2-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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